Cas no 1555012-46-8 (1-(5-fluoropyridin-2-yl)pentane-1,3-dione)

• Product Name: 1-(5-fluoropyridin-2-yl)pentane-1,3-dione
• CAS No: 1555012-46-8
• MF: C₁₀H₁₀FNO₂
• MW: 195.190306186676
• CID: 5977383
• PubChem ID: 83119146
• Update Time: 2025-11-07

1-(5-fluoropyridin-2-yl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoropyridin-2-yl)pentane-1,3-dione
• 1555012-46-8
• EN300-1125552
• AKOS021440573

• Inchi： 1S/C10H10FNO2/c1-2-8(13)5-10(14)9-4-3-7(11)6-12-9/h3-4,6H,2,5H2,1H3
• InChI Key： UOAOZNNOFJUJHW-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C(CC(CC)=O)=O

Computed Properties

• Exact Mass: 195.06955672g/mol
• Monoisotopic Mass: 195.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-fluoropyridin-2-yl)pentane-1,3-dione

1-(5-Fluoropyridin-2-yl)pentane-1,3-dione: A Comprehensive Overview

The compound 1-(5-fluoropyridin-2-yl)pentane-1,3-dione (CAS No. 1555012-46-8) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorinated pyridine ring with a pentanedione backbone. The presence of the fluorine atom at the 5-position of the pyridine ring introduces distinct electronic and steric properties, making this compound a valuable building block for advanced chemical synthesis.

Recent studies have highlighted the importance of fluorinated heterocycles in drug discovery and materials science. The pyridine ring, a six-membered aromatic structure with one nitrogen atom, is known for its stability and ability to participate in various chemical reactions. The substitution of fluorine at the 5-position further enhances the molecule's reactivity and selectivity, making it an attractive candidate for applications in medicinal chemistry and catalysis.

The pentane-1,3-dione moiety in this compound is another critical feature. This diketone group is highly reactive due to the electron-deficient nature of the carbonyl groups. It can undergo various condensation reactions, such as aldol additions and Michael additions, making it a versatile component in organic synthesis. Recent research has demonstrated that the combination of this diketone group with a fluorinated pyridine ring can lead to novel materials with tailored electronic properties.

One of the most promising applications of 1-(5-fluoropyridin-2-yl)pentane-1,3-dione lies in its potential as a precursor for advanced pharmaceuticals. The compound's ability to form stable complexes with metal ions has been explored in recent studies, suggesting its use in designing metallo-drugs for cancer therapy. Additionally, the molecule's unique electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices.

From a synthetic perspective, the preparation of 1-(5-fluoropyridin-2-yl)pentane-1,3-dione involves a multi-step process that typically begins with the synthesis of 5-fluoropyridine. This intermediate is then subjected to various coupling reactions to introduce the pentanedione group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

The structural integrity of 1-(5-fluoropyridin-2-yl)pentane-1,3-dione has also been studied extensively using computational chemistry techniques. These studies have provided insights into the molecule's electronic distribution and reactivity patterns, which are crucial for predicting its behavior in different chemical environments. Such computational analyses have been instrumental in guiding experimental efforts toward optimizing synthetic pathways and exploring new applications.

In conclusion, 1-(5-fluoropyridin-2-yl)pentane-1,3-dione (CAS No. 1555012-46-) stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique combination of structural features positions it as a key player in modern chemical research and development.